![molecular formula C15H22N2O2 B5209947 N-[(benzylamino)carbonyl]heptanamide](/img/structure/B5209947.png)
N-[(benzylamino)carbonyl]heptanamide
Overview
Description
N-[(benzylamino)carbonyl]heptanamide, also known as Boc-Lys-OH, is a chemical compound that belongs to the family of amino acid derivatives. It is commonly used in scientific research for its unique properties and applications. In
Scientific Research Applications
N-[(benzylamino)carbonyl]heptanamide is widely used in scientific research for its unique properties. It is commonly used as a building block for the synthesis of peptides and proteins. It is also used as a protecting group for the amino group of lysine in peptide synthesis. N-[(benzylamino)carbonyl]heptanamide is also used in the synthesis of various drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of N-[(benzylamino)carbonyl]heptanamide is not well understood. However, it is believed to act as a nucleophile and react with electrophilic groups. It is also believed to form hydrogen bonds with other molecules.
Biochemical and Physiological Effects:
N-[(benzylamino)carbonyl]heptanamide has various biochemical and physiological effects. It is known to have an effect on the immune system and is believed to enhance the activity of natural killer cells. It is also believed to have an effect on the nervous system and is believed to have a neuroprotective effect.
Advantages and Limitations for Lab Experiments
N-[(benzylamino)carbonyl]heptanamide has various advantages and limitations for lab experiments. One of the main advantages is its ability to act as a protecting group for the amino group of lysine in peptide synthesis. However, one of the main limitations is its high cost and limited availability.
Future Directions
There are many future directions for the use of N-[(benzylamino)carbonyl]heptanamide in scientific research. One potential direction is the development of new drugs and pharmaceuticals using N-[(benzylamino)carbonyl]heptanamide as a building block. Another potential direction is the use of N-[(benzylamino)carbonyl]heptanamide in the development of new materials and biomaterials. Additionally, N-[(benzylamino)carbonyl]heptanamide could be used in the development of new diagnostic tools and imaging agents.
Conclusion:
In conclusion, N-[(benzylamino)carbonyl]heptanamide is a unique and versatile chemical compound that has many applications in scientific research. Its ability to act as a building block for the synthesis of peptides and proteins, as well as its various biochemical and physiological effects, make it a valuable tool for researchers. While there are limitations to its use, the potential future directions for N-[(benzylamino)carbonyl]heptanamide are numerous and exciting.
Synthesis Methods
The synthesis of N-[(benzylamino)carbonyl]heptanamide involves the reaction of Lysine with Boc anhydride. The reaction takes place in the presence of a catalyst such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The purity of the final product is determined using techniques such as NMR spectroscopy and mass spectrometry.
properties
IUPAC Name |
N-(benzylcarbamoyl)heptanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-2-3-4-8-11-14(18)17-15(19)16-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H2,16,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIFILSNDKJDBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)NC(=O)NCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzylcarbamoyl)heptanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine](/img/structure/B5209883.png)
![2-{[(2-methyl-4-nitrophenyl)amino]methylene}cyclohexanone](/img/structure/B5209896.png)
![N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide](/img/structure/B5209904.png)
![2-(3-pyridinylcarbonyl)-3-(trifluoromethyl)-2,3,3a,4,5,6,7,8-octahydrocyclohepta[c]pyrazol-3-ol](/img/structure/B5209909.png)
amino]-N-(2-methyl-3-nitrophenyl)benzamide](/img/structure/B5209910.png)
![1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole](/img/structure/B5209916.png)
![N-(3-methoxyphenyl)-N'-[5-(propylthio)-1,3,4-thiadiazol-2-yl]urea](/img/structure/B5209932.png)
![2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(1,3-thiazol-4-yl)ethyl]benzamide](/img/structure/B5209940.png)
![3-bromo-N-[2-(3-nitrophenyl)-1-(1-piperidinylcarbonyl)vinyl]benzamide](/img/structure/B5209954.png)